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Compound of Interest

Compound Name: 5-Ethoxy-2-nitropyridine
CAS No.: 856164-26-6
Cat. No.: B3289198
Get Quote
. J

Executive Summary & Core Directive

5-Ethoxy-2-nitropyridine (CAS: 26038-87-9 / 31594-45-3 isomer analogs) is a nitro-aromatic
compound utilized primarily as a pharmaceutical intermediate. While not typically classified as
a primary explosive, the presence of the nitro group (

) on the pyridine ring confers potential energetic properties, particularly under conditions of high
heat or shock.

Core Disposal Directive:
* Primary Method: High-temperature incineration equipped with an afterburner and scrubber.

« Critical Prohibition:NEVER mix with strong oxidizing agents, reducing agents, or strong
bases in the waste stream. This can trigger exothermic decomposition.

+ Physical State: Typically a solid powder (Melting Point ~90-94°C).[1][2] Treat as Hazardous
Solid Waste unless dissolved in solvent.
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Hazard Identification & Risk Assessment

Effective disposal requires understanding the specific risks associated with the molecule's
functional groups.

Hazard Category Classification Mechanism of Danger

Nitro groups are electron-
withdrawing and can facilitate
rapid oxidation-reduction

o ] ) reactions. While stable at room

Reactivity Nitro-Aromatic

temperature, they may
decompose violently if heated
to decomposition or mixed with

incompatibles.

Causes skin (H315), eye
(H319), and respiratory
irritation (H335).[3] Harmful if

Health Irritant / Toxic

swallowed or absorbed.[4]

Finely divided dust can form
N ) ) explosive mixtures with air.[5]
Flammability Combustible Solid ) )
High surface area increases

flammability risk.

Chemical Compatibility Matrix

The following diagram illustrates the critical segregation requirements to prevent accidental
reaction in the waste container.
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Figure 1: Chemical compatibility network highlighting critical segregation requirements to

prevent energetic decomposition.

Pre-Disposal Preparation

Before moving waste to the central accumulation area, follow these segregation protocols.

A. Waste Segregation

o Stream A (Solid): Pure substance, contaminated weighing boats, gloves, and filter paper.

o Stream B (Liquid): Mother liquors or solutions containing the compound.

e Prohibited: Do not combine with aqueous acidic waste or oxidizing waste streams (e.g.,

Chromic acid, Piranha solution).

B. Packaging Requirements

+ Container: High-density polyethylene (HDPE) or amber glass bottles. Avoid metal containers

if the compound is in an acidic solution to prevent corrosion and hydrogen gas evolution.

o Labeling:
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o Must read: "HAZARDOUS WASTE - 5-Ethoxy-2-nitropyridine".
o Hazard Checkboxes: [x] Toxic [x] Irritant [ ] Ignitable (Check if in flammable solvent).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired shelf-stock or solid spill cleanup residues.

o PPE Required: Nitrile gloves (double-gloved recommended), lab coat, safety goggles, and
N95 dust mask or fume hood sash lowered.

e Collection:
o Transfer the solid material into a wide-mouth HDPE jar.

o Do not sweep dust into the air; use a damp paper towel to wipe up fine powder to prevent
dust explosion hazards.

e Labeling: Tag the container with the chemical name and the specific hazard: "Toxic Solid,
Organic, Nitro-compound".

e Disposal Path: Hand over to EHS for Incineration.

o Note: The facility will likely dissolve this in a combustible solvent fuel blend prior to
injection into the incinerator.

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures or HPLC waste.

e Solvent Check: Ensure the carrier solvent is compatible (e.g., Methanol, Dichloromethane,
Ethyl Acetate).

o Segregation: Verify the waste carboy does NOT contain peroxides or strong acids.

 Dilution (Optional but Recommended): If the concentration is high (>10%), dilute with a
compatible combustible solvent (e.g., Acetone) to lower the energy density of the solution.
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¢ Disposal Path: Tag as "Flammable/Toxic Organic Waste" (assuming flammable solvent) and
route for Fuel Blending/Incineration.

Disposal Decision Tree

Waste Generation

Physical State?
Solid / Powder Liquid / Solution

Contaminated with
Oxidizers?

Pack in HDPE Jar.
Label "Toxic Solid'.

CRITICAL: Segregate Immediately. Pack in Solvent Carboy.
Do NOT mix. Label 'Flammable/Toxic'".

ontact Specialist

Transfer to EHS/Waste Contractor

Final Disposal:
Incineration w/ Scrubber
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Figure 2: Operational workflow for classifying and packaging waste streams.
Emergency Procedures
Spill Response:

e Evacuate: If a large amount (>100g) is spilled or if dust is airborne, evacuate the immediate
area.

e Ventilate: Increase ventilation to disperse dust/vapors.

e Cleanup (Dry):
o Do NOT use a standard brush/dustpan if dry; this generates static and dust.
o Cover the spill with a damp paper towel to suppress dust.
o Scoop the damp material into a waste container.

¢ Cleanup (Wet): Absorb liquid spills with vermiculite or sand. Do not use combustible
materials (sawdust) if the solvent is an oxidizer (unlikely here, but good practice).

Exposure:
o Skin: Wash with soap and water for 15 minutes.
» Eyes: Rinse cautiously with water for 15 minutes. Remove contact lenses.[4]

 Inhalation: Move to fresh air immediately.

Regulatory Compliance (US Focus)

While 5-Ethoxy-2-nitropyridine is not explicitly listed on the RCRA "P" or "U" lists, it must be
characterized by the generator.
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Regulatory Body Codel/Status Description

Likely falls under D001

(Ignitable) if in flammable

RCRA (EPA) Unlisted
solvent, or general hazardous
waste due to toxicity.
Toxic solids, organic, n.o.s. (5-
DOT UN 2811 ' o
Ethoxy-2-nitropyridine).
Check threshold quantities;
SARA Title Il Section 313 nitro compounds often trigger

reporting if used in bulk.

Note on "Empty" Containers: Triple rinse empty containers with a compatible solvent (e.g.,
acetone) before discarding the container. Collect the rinsate as hazardous liquid waste (Stream
B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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